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Compound of Interest

Compound Name: Benzamide-d5

Cat. No.: B13443710 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides crucial safety, operational, and

disposal information for Benzamide-d5. As a deuterated analog of Benzamide, its chemical

properties and associated hazards are considered equivalent to the parent compound. The

following procedures are based on established safety data for Benzamide to ensure a secure

laboratory environment.

Hazard Identification and Precautionary Measures
Benzamide is classified with several hazards that must be addressed through careful handling

and appropriate protective measures. It is harmful if swallowed, can cause skin and eye

irritation, may lead to respiratory irritation, and is suspected of causing genetic defects.[1][2]

Precautionary Statements:

Obtain special instructions before use.[3]

Do not handle until all safety precautions have been read and understood.[3]

Avoid breathing dust.[4]

Wash skin thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]
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Use only in a well-ventilated area, preferably a chemical fume hood.[4][5]

Wear protective gloves, protective clothing, eye protection, and face protection.[3]

Store in a tightly closed container in a cool, well-ventilated area.[5][6]

Dispose of contents/container to an approved waste disposal plant.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against chemical exposure. The

following equipment is mandatory when handling Benzamide-d5.

PPE Category Item Specification

Eye/Face Protection Safety Goggles or Face Shield

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166.[3][7]

Skin Protection Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect before

use.[7]

Lab Coat

Should be clean, fully

buttoned, and fit properly to

prevent skin exposure.[5][8]

Respiratory Protection NIOSH-approved Respirator

Required when dusts are

generated or if ventilation is

inadequate.[3][9]

Body Protection
Full-length Trousers and

Closed-toe Shoes

Required to protect the lower

body from potential spills.[8]

Operational Plan for Safe Handling
A systematic, step-by-step approach is essential to minimize exposure and ensure safety

during the handling of Benzamide-d5.

Methodology for Weighing and Handling:
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Preparation: Ensure a certified chemical fume hood is operational.[4] Don all required PPE

as specified in the table above. Prepare all necessary equipment (spatulas, weighing

vessels, solvent, etc.) and place it within the fume hood.

Weighing:

Place a clean, dry weighing vessel on an analytical balance inside the ventilated enclosure

and tare to zero.[4]

Carefully transfer the desired amount of Benzamide-d5 to the weighing vessel using a

clean spatula, minimizing any dust generation.[4]

Record the exact weight.

Transfer/Dissolving: Add the weighed solid to a suitable solvent in an appropriate flask or

container within the fume hood.

Storage: Store the compound in a tightly closed and clearly labeled container in a cool, dry,

well-ventilated area away from incompatible materials like strong oxidizing agents.[3][5]

Housekeeping: Clean all equipment and the work area thoroughly after handling.

Decontaminate surfaces with a suitable solvent and wash hands thoroughly.[4]

Emergency Procedures
Immediate and appropriate action is critical in an emergency.

First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Seek immediate medical attention.[2][3]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water for at

least 15 minutes.[2][3] Get medical advice if

irritation persists.[7]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[2][3]

Ingestion

Do NOT induce vomiting. If the victim is

conscious, rinse their mouth with water and

provide two glasses of water to drink. Call a

physician or poison control center immediately.

[2][3]

Spill and Leak Protocol
Evacuate: Evacuate non-essential personnel from the immediate area.[4]

Ventilate: Ensure the area is well-ventilated.[4]

Contain: Wearing appropriate PPE, contain the spill. Use an inert absorbent material like

vermiculite or sand for cleanup.[4][10] Avoid creating dust.

Collect: Carefully sweep or scoop the contained material into a designated and labeled

hazardous waste container.[4]

Decontaminate: Clean the spill area with soap and water, and collect all cleaning materials

as hazardous waste.[4]

Report: Report the incident to the laboratory supervisor and the institution's Environmental

Health and Safety (EHS) department.[9]
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Disposal Plan
All waste containing Benzamide-d5 must be treated as hazardous waste.

Step-by-Step Disposal Guidance:

Waste Collection: Collect all excess solid material and any contaminated consumables (e.g.,

gloves, weighing paper, wipes) in a designated hazardous waste container.[4]

Container Labeling: The container must be chemically compatible, sealed, and clearly

labeled with "Hazardous Waste," the full chemical name ("Benzamide-d5"), and any

associated hazard symbols.[9]

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

hazardous waste accumulation area, away from incompatible materials.[9]

Disposal Request: Follow your institution's protocol to arrange for pickup by the EHS office

or a licensed hazardous waste contractor for final disposal, likely via incineration.[9][11] Do

not dispose of this chemical down the drain or in regular trash.[12]

Quantitative Data Summary
The following data for Benzamide (CAS No. 55-21-0) is provided for reference.

Property Value

Molecular Formula C₇H₇NO

Molecular Weight 121.14 g/mol [6]

Appearance White solid[3][6]

Melting Point 125 - 129 °C / 257 - 264.2 °F[3]

Boiling Point 288 °C / 550.4 °F[6]

Flash Point 180 °C / 356 °F[3]

Acute Oral Toxicity (LD50) 1160 mg/kg (Mouse)[2][6]
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Mandatory Visualization
The diagram below illustrates the standard workflow for safely handling and disposing of

Benzamide-d5 in a laboratory setting.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal
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Caption: Workflow for Safe Handling and Disposal of Benzamide-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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